Cas no 849928-36-5 (2-(BROMOMETHYL)-5,6-DIFLUORO-1,3-BENZOTHIAZOLE)
849928-36-5 structure
Product Name:2-(BROMOMETHYL)-5,6-DIFLUORO-1,3-BENZOTHIAZOLE
CAS No:849928-36-5
MF:C8H4BrF2NS
MW:264.089866638184
CID:890406
PubChem ID:53440852
Update Time:2025-04-19
2-(BROMOMETHYL)-5,6-DIFLUORO-1,3-BENZOTHIAZOLE Chemical and Physical Properties
Names and Identifiers
-
- 2-(BROMOMETHYL)-5,6-DIFLUORO-1,3-BENZOTHIAZOLE
- 849928-36-5
- DTXSID80702858
-
- Inchi: 1S/C8H4BrF2NS/c9-3-8-12-6-1-4(10)5(11)2-7(6)13-8/h1-2H,3H2
- InChI Key: OLRWMEVSUFHHIH-UHFFFAOYSA-N
- SMILES: BrCC1=NC2C=C(C(=CC=2S1)F)F
Computed Properties
- Exact Mass: 262.92200
- Monoisotopic Mass: 262.922
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.1A^2
- XLogP3: 3.2
Experimental Properties
- PSA: 41.13000
- LogP: 3.46940
2-(BROMOMETHYL)-5,6-DIFLUORO-1,3-BENZOTHIAZOLE Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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